Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195625 4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile hydrobromide 103146-26-5 C20H24BrFN2O2
VC0195985 Imipramine hydrochloride 113-52-0 C19H25ClN2
VC0195785 3-Azaspiro[5.5]undecane-2,4-dione 1130-32-1 C10H15NO2
VC0194713 5-Hydroxy Desloratadine 117811-12-8 C19H19ClN2O
VC0196080 Benzoin 119-53-9 C14H12O2
C14H12O2
C6H5COCH(OH)C6H5
VC0195590 Dibenzosuberol 1210-34-0 C15H14O
VC0195587 Dibenzosuberone 1210-35-1 C15H12O
VC0194733 Alosetron hydrochloride 122852-69-1 C17H19ClN4O
VC0195606 Blonanserin 132810-10-7 C23H30FN3
VC0195628 (R,R)-Hydroxy Bupropion 192374-15-5 C13H18ClNO2
VC0195893 N-Desethyl Etifoxine 21715-43-5 C15H13ClN2O
VC0195324 4-Ketocyclophosphamide 27046-19-1 C7H13Cl2N2O3P
VC0196076 Benzo(A)pyrene-6,12-dione 3067-12-7 C20H10O2
VC0196077 7-Hydroxybenzo(a)pyrene 37994-82-4 C20H12O
VC0194757 Methyl 4-acetamido-5-bromo-2-methoxybenzoate 4093-34-9 C11H12BrNO4
VC0196081 Benzo(a)pyrene-7,8-diol 57303-99-8 C20H12O2
VC0194607 N-(2-Pyridylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide 57415-36-8 C17H14F6N2O3
VC0194599 Methyl trityl ether 596-31-6 C20H18O
VC0195322 Tetrakis(2-chloroethyl)phosphorodiamidic Chloride 60106-92-5 C8H16Cl5N2OP
VC0195642 1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide 64372-56-1 C20H23FN2O2
VC0195637 Methyl 3-amino-4-methylthiophene-2-carboxylate 85006-31-1 C7H9NO2S
VC0194724 Afatinib dimaleate 850140-73-7 C28H29ClFN5O7
VC0194809 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone 86404-63-9 C10H7F2N3O
VC0194805 Iso Fluconazole 89429-59-4 C13H12F2N6O
VC0195616 Hydroxybupropion 92264-81-8 C13H18ClNO2